2-(propylthio)-3-(3-(trifluoromethyl)phenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
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Description
2-(propylthio)-3-(3-(trifluoromethyl)phenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C20H16F3N3OS and its molecular weight is 403.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Electrophilic Difluoromethylthiolation : A novel electrophilic difluoromethylthiolating reagent was developed, demonstrating its potential in difluoromethylthiolation of various nucleophiles including indole and pyrrole derivatives under mild conditions (Dianhu Zhu et al., 2015).
- Synthesis of Heterocycles : A method for synthesizing heterocycles like dihydropyrroles, pyrroles, and indoles was described, emphasizing the versatility in combining various functional groups to create biologically active compounds (K. S. Feldman et al., 1996).
- Oxidative Cyanation Reactions : The utilization of a hypervalent iodine(III) reagent in cyanation reactions of electron-rich heteroaromatic compounds, including indoles, was demonstrated, showcasing a method for modifying such compounds under mild conditions (T. Dohi et al., 2005).
Biological and Pharmacological Research
- Gene Expression Inhibition : N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5 -yl]carboxamide, a structurally similar compound, was investigated for its ability to inhibit transcription mediated by NF-kappaB and AP-1 transcription factors, offering insights into molecular mechanisms that could be relevant for similar compounds (M. Palanki et al., 2000).
Advanced Material Science
- Polyimide Synthesis : The synthesis of novel fluorinated polyimides using aromatic diamine monomers, including structures similar to the query compound, was explored. These polyimides showed good solubility, thermal stability, and dielectric properties, indicating potential applications in high-performance materials (Y. Guan et al., 2014).
Properties
IUPAC Name |
2-propylsulfanyl-3-[3-(trifluoromethyl)phenyl]-5H-pyrimido[5,4-b]indol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16F3N3OS/c1-2-10-28-19-25-16-14-8-3-4-9-15(14)24-17(16)18(27)26(19)13-7-5-6-12(11-13)20(21,22)23/h3-9,11,24H,2,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNEYWENWLCSJEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NC2=C(C(=O)N1C3=CC=CC(=C3)C(F)(F)F)NC4=CC=CC=C42 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16F3N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.